Cas no 1806893-00-4 (3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine
• CAS No: 1806893-00-4
• MF: C₇H₅ClF₂IN
• MW: 303.475579977036
• CID: 4808776
• Update Time: 2025-05-24

3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine

• Inchi： 1S/C7H5ClF2IN/c1-3-6(8)5(7(9)10)4(11)2-12-3/h2,7H,1H3
• InChI Key： UKDHVJBIJUWIFQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine

Professional Introduction to 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine (CAS No. 1806893-00-4)

3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine, identified by its CAS number 1806893-00-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of multiple electron-withdrawing and electron-donating groups on its structure imparts unique chemical properties that are highly valuable for medicinal chemistry applications.

The compound's structure consists of a pyridine ring substituted with a chloro group at the 3-position, an difluoromethyl group at the 4-position, an iodo group at the 5-position, and a methyl group at the 2-position. This specific arrangement of substituents enhances its reactivity and makes it a valuable building block for the development of novel pharmaceuticals. The chloro and iodo substituents, in particular, are known to be excellent leaving groups in nucleophilic substitution reactions, which facilitates further functionalization.

In recent years, 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine has garnered attention for its role in the synthesis of various pharmacologically active compounds. Its application in drug discovery is particularly noteworthy due to its ability to serve as a precursor for more complex molecules. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways. The difluoromethyl group is particularly interesting as it is known to enhance metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic frameworks that mimic natural products. Heterocycles are fundamental structural motifs in many bioactive molecules, and pyridine derivatives are no exception. The combination of chloro, difluoromethyl, and iodo substituents on the pyridine ring provides multiple sites for further chemical modification, allowing chemists to tailor the properties of the resulting compounds precisely. This flexibility has made 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine a staple in synthetic organic chemistry laboratories.

The pharmaceutical industry has been particularly interested in leveraging this compound for the development of small-molecule drugs. For example, recent studies have demonstrated its use in creating novel kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability to introduce diverse functional groups into the pyridine core allows for fine-tuning of binding interactions with biological targets. This has led to several high-profile publications detailing the synthesis and biological evaluation of derivatives of 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their favorable physicochemical properties. The presence of multiple reactive sites on 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine allows for the creation of compounds with enhanced efficacy and selectivity. This has opened up new avenues for research in sustainable agriculture, where such compounds could play a vital role.

The synthetic methodologies involving 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine are also worth mentioning. The compound's reactivity makes it amenable to various transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed additions. These reactions enable chemists to construct complex molecular architectures efficiently. Recent advances in catalytic systems have further improved the accessibility and scalability of these transformations, making 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine an even more attractive intermediate.

In conclusion, 3-Chloro-4-(difluoromethyl)-5-iodo-2-methylpyridine (CAS No. 1806893-00-4) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.